Cas no 17910-72-4 (3-Methoxy-5,6-Dihydrodibenzo2,1-B:3',1'-F7Annulen-11-One)

• Product Name: 3-Methoxy-5,6-Dihydrodibenzo2,1-B:3',1'-F7Annulen-11-One
• CAS No: 17910-72-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD04114365
• CID: 122641
• PubChem ID: 9991784
• Update Time: 2025-05-19

3-Methoxy-5,6-Dihydrodibenzo2,1-B:3',1'-F7Annulen-11-One Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cyclohepten-5-one,10,11-dihydro-2-methoxy-
• 2-METHOXY-DIBENZOSUBERONE,
• 3-methoxy-5,6-dihydrodibenzo[2,1-b:3',1'-f][7]annulen-11-one
• 10,11-dihydro-2-methoxy-5H-dibenzo[a,d]cyclohepten-5-one
• 2-hydroxydibenzocycloheptadiene-5-one
• 2-Methoxy-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 2-methoxy-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one
• 2-methoxy-10,11-dihydro-5H-dibenzo-[a,d]cycloheptene-5-one
• 2-Methoxy-10,11-dihydro-dibenzo[a,d]cyclohepten-5-one
• 2-METHOXY-DIBENZOSUBERONE
• 6-methoxytricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• CS-0336766
• 2-methoxydibenzosuberone
• AB18157
• AKOS005216069
• 17910-72-4
• SCHEMBL3759572
• BRFQZKLQUBMUAM-UHFFFAOYSA-N
• MFCD04114365
• DTXSID801201776
• 3-Methoxy-5,6-Dihydrodibenzo2,1-B:3',1'-F7Annulen-11-One

• MDL： MFCD04114365
• Inchi： 1S/C16H14O2/c1-18-13-8-9-15-12(10-13)7-6-11-4-2-3-5-14(11)16(15)17/h2-5,8-10H,6-7H2,1H3
• InChI Key： BRFQZKLQUBMUAM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC2C=C(C=CC=21)OC

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.02480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on 3-Methoxy-5,6-Dihydrodibenzo2,1-B:3',1'-F7Annulen-11-One

Comprehensive Guide to 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4)

3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, with its unique polycyclic structure, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and optoelectronic devices, making it a hot topic in modern chemistry.

The molecular structure of 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One features a fused ring system with a methoxy substituent, which contributes to its distinctive chemical properties. This structural motif is often explored in the development of novel pharmaceuticals, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 17910-72-4 is frequently searched in scientific databases, reflecting its importance in current research trends.

In the pharmaceutical industry, 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One is valued for its potential as a building block in drug synthesis. Its polycyclic framework is similar to structures found in many bioactive natural products, making it a valuable scaffold for medicinal chemistry. Recent studies have investigated its derivatives for their potential in treating neurological disorders, aligning with the growing global focus on mental health and neurodegenerative diseases.

From a materials science perspective, compounds like 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4) are being explored for their electronic properties. The conjugated system in its structure suggests potential applications in organic semiconductors and light-emitting devices. This aligns with current industry trends toward sustainable and organic electronic materials, a topic of significant interest in renewable energy and green technology sectors.

The synthesis and characterization of 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One require specialized knowledge in organic chemistry techniques. Researchers often employ advanced spectroscopic methods such as NMR and mass spectrometry to verify its structure and purity. The compound's CAS No. 17910-72-4 serves as a crucial identifier in chemical databases and research publications, facilitating information exchange among scientists worldwide.

Market demand for specialized intermediates like 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One has been steadily increasing, particularly in regions with strong pharmaceutical and materials research sectors. The compound's unique properties make it valuable for both academic research and industrial applications. Suppliers and manufacturers often highlight its CAS No. 17910-72-4 in product listings to ensure precise identification by potential buyers and researchers.

Quality control is paramount when working with 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One. Analytical methods must be rigorously applied to ensure the compound meets the required purity standards for research or production purposes. The pharmaceutical industry, in particular, maintains strict guidelines for such intermediates, given their potential use in drug development pipelines.

Recent advancements in synthetic methodologies have improved the accessibility of 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4). Novel catalytic processes and green chemistry approaches are being developed to enhance the efficiency and sustainability of its production. These developments are particularly relevant in the context of growing environmental concerns and the push for greener chemical processes across industries.

The storage and handling of 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Researchers frequently search for information about its stability and storage conditions, making this practical information valuable for both new and experienced chemists working with this compound.

Future research directions for 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4) may include exploration of its biological activities and material properties. The compound's structural features suggest potential for further derivatization, which could lead to discoveries in multiple scientific domains. As interdisciplinary research becomes increasingly important, such versatile building blocks gain additional significance in both academic and industrial settings.

For researchers seeking reliable sources of 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One, verification of the CAS No. 17910-72-4 is essential to ensure product authenticity. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis, which are crucial for research reproducibility and quality assurance in both academic and industrial applications.

The intellectual property landscape surrounding 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One and its derivatives is an area of active development. Patents covering novel synthetic routes or applications of this compound reflect its commercial potential and the competitive nature of research in this field. This aspect is particularly relevant for companies operating in the pharmaceutical and specialty chemicals sectors.

In conclusion, 3-Methoxy-5,6-Dihydrodibenzo[2,1-B:3',1'-F][7]Annulen-11-One (CAS No. 17910-72-4) represents an important compound at the intersection of pharmaceutical and materials science research. Its unique structural features and versatile applications make it a valuable subject of study, with potential impacts across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial contexts is likely to grow.